2-(3-Carboxy-4-chlorophenyl)-5-methoxybenzoic acid, 95%

• IUPAC Name: 5-(2-carboxy-4-methoxyphenyl)-2-chlorobenzoic acid
• InChI: InChI=1S/C15H11ClO5/c1-21-9-3-4-10(11(7-9)14(17)18)8-2-5-13(16)12(6-8)15(19)20/h2-7H,1H3,(H,17,18)(H,19,20)
• InChI Key: RYIUJJYOSNWHOA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC(=C(C=C2)Cl)C(=O)O)C(=O)O
• Molecular Formula: C15H11ClO5
• DSSTOX Substance ID: DTXSID60691716
• Molecular Weight: 306.70 g/mol
• CAS RN: 1261964-90-2

Description

2-(3-Carboxy-4-chlorophenyl)-5-methoxybenzoic acid (2C-MBA), is an organic compound belonging to the family of benzoic acid derivatives. It is a white crystalline solid, insoluble in water, with a melting point of 135-139°C and a boiling point of 247-249°C. 2C-MBA is a widely used reagent in chemical synthesis, and has a wide range of applications in scientific research.

Mechanism of Action

2-(3-Carboxy-4-chlorophenyl)-5-methoxybenzoic acid, 95% is believed to act as a substrate for enzymes involved in the production of various compounds. In particular, it is believed to act as a substrate for cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins. In addition, it is believed to act as a substrate for cyclooxygenase-1 (COX-1), an enzyme involved in the production of thromboxanes.
Biochemical and Physiological Effects
2-(3-Carboxy-4-chlorophenyl)-5-methoxybenzoic acid, 95% is believed to have a number of biochemical and physiological effects. In particular, it is believed to inhibit the production of prostaglandins, which are involved in inflammation and pain. In addition, it is believed to inhibit the production of thromboxanes, which are involved in platelet aggregation and the formation of blood clots.

Advantages and Limitations for Lab Experiments

2-(3-Carboxy-4-chlorophenyl)-5-methoxybenzoic acid, 95% is a useful reagent in the synthesis of various compounds, and is widely used in the laboratory. Its advantages include its low cost, its availability, and its ease of use. Its limitations include its toxicity, its instability, and its potential to form hazardous by-products.

Future Directions

The future of 2-(3-Carboxy-4-chlorophenyl)-5-methoxybenzoic acid, 95% research is promising. Potential future research directions include the development of new synthesis methods, the development of new catalysts based on 2-(3-Carboxy-4-chlorophenyl)-5-methoxybenzoic acid, 95%, and the investigation of its potential applications in drug discovery and development. In addition, further research is needed to better understand its biochemical and physiological effects, and to identify potential therapeutic uses.

Synthesis Methods

2-(3-Carboxy-4-chlorophenyl)-5-methoxybenzoic acid, 95% can be synthesized from 3-chloro-4-methoxybenzoic acid (3C-MBA) by reaction with sodium nitrite and hydrochloric acid, followed by acidification with hydrochloric acid. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, to prevent oxidation of the product.

Scientific Research Applications

2-(3-Carboxy-4-chlorophenyl)-5-methoxybenzoic acid, 95% has a wide range of applications in scientific research. It is used as a reagent in the synthesis of various compounds, including pharmaceuticals, pesticides, and dyes. It is also used in the synthesis of polymers, and in the production of photographic materials. In addition, 2-(3-Carboxy-4-chlorophenyl)-5-methoxybenzoic acid, 95% is used in the synthesis of various catalysts, such as palladium and ruthenium complexes, which are used in the production of various chemicals.